![molecular formula C10H6ClN5OS B2681143 3-[(6-chloro-3-pyridazinyl)amino]thieno[3,2-d]pyrimidin-4(3H)-one CAS No. 339008-35-4](/img/structure/B2681143.png)
3-[(6-chloro-3-pyridazinyl)amino]thieno[3,2-d]pyrimidin-4(3H)-one
Overview
Description
3-[(6-Chloro-3-pyridazinyl)amino]thieno[3,2-d]pyrimidin-4(3H)-one (CPD-1) is a novel compound that has been studied for its potential applications in the field of medicinal chemistry. CPD-1 is a heterocyclic compound that belongs to the class of thienopyrimidines and has demonstrated a variety of biological activities, including anti-inflammatory and anti-cancer effects. It has been studied for its ability to modulate the activity of several enzymes and receptors, which makes it a promising therapeutic agent for a variety of diseases.
Scientific Research Applications
Synthesis of Chromones
This compound can be used in the synthesis of pyridazine-fused chromones and 3-pyridazinyl chromones . This process involves an intermolecular chromone annulation strategy, which is a new and efficient approach for the rapid assembly of structurally diverse chromone compounds .
Antiviral Activity
The pyridazine-fused chromones, synthesized using this compound, exhibit promising high antiviral activity against human coronavirus OC43 (HCoV-OC43) . This suggests that this compound could be useful in the development of new antiviral drugs .
Drug Design and Synthesis
The compound’s easy functionalization at various ring positions makes it an attractive synthetic building block for designing and synthesis of new drugs . This versatility could lead to the development of a wide range of pharmacologically active molecules .
Vasodilatory Effects
Some derivatives of this compound have shown vasodilatory effects . This suggests potential applications in the treatment of conditions that could benefit from vasodilation, such as hypertension .
Positive Inotropic Actions
Certain derivatives of this compound have demonstrated positive inotropic actions . This means they can increase the force of contraction of the heart muscle, which could be beneficial in treating certain heart conditions .
Agrochemical Applications
The compound and its derivatives have shown a wide range of agrochemical activities . This suggests potential uses in the development of new agrochemicals, such as pesticides and herbicides .
Mechanism of Action
Target of Action
The primary target of the compound 3-[(6-chloro-3-pyridazinyl)amino]thieno[3,2-d]pyrimidin-4(3H)-one is the Cytochrome bd oxidase (Cyt-bd) in Mycobacterium tuberculosis . Cyt-bd is an attractive drug target, especially in the context of developing a drug combination targeting energy metabolism .
Mode of Action
The compound 3-[(6-chloro-3-pyridazinyl)amino]thieno[3,2-d]pyrimidin-4(3H)-one interacts with its target, Cyt-bd, by inhibiting its function . This interaction results in the disruption of the energy metabolism of the Mycobacterium tuberculosis .
Biochemical Pathways
The inhibition of Cyt-bd by 3-[(6-chloro-3-pyridazinyl)amino]thieno[3,2-d]pyrimidin-4(3H)-one affects the energy metabolism pathway of Mycobacterium tuberculosis . The downstream effects of this disruption are yet to be fully understood.
Result of Action
The molecular and cellular effects of the action of 3-[(6-chloro-3-pyridazinyl)amino]thieno[3,2-d]pyrimidin-4(3H)-one are the inhibition of the Cyt-bd function and the disruption of the energy metabolism of Mycobacterium tuberculosis . This leads to the potential death of the bacteria.
properties
IUPAC Name |
3-[(6-chloropyridazin-3-yl)amino]thieno[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClN5OS/c11-7-1-2-8(14-13-7)15-16-5-12-6-3-4-18-9(6)10(16)17/h1-5H,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDRFKAUYKBMQRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1NN2C=NC3=C(C2=O)SC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClN5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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